Cas no 2228359-77-9 (3-(4-fluoro-3-methoxyphenyl)-2-methoxypropanoic acid)
3-(4-fluoro-3-methoxyphenyl)-2-methoxypropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-fluoro-3-methoxyphenyl)-2-methoxypropanoic acid
- EN300-1803069
- 2228359-77-9
-
- Inchi: 1S/C11H13FO4/c1-15-9-5-7(3-4-8(9)12)6-10(16-2)11(13)14/h3-5,10H,6H2,1-2H3,(H,13,14)
- InChI Key: MTRTZBSVECAREJ-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1OC)CC(C(=O)O)OC
Computed Properties
- Exact Mass: 228.07978705g/mol
- Monoisotopic Mass: 228.07978705g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 55.8Ų
3-(4-fluoro-3-methoxyphenyl)-2-methoxypropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1803069-0.05g |
3-(4-fluoro-3-methoxyphenyl)-2-methoxypropanoic acid |
2228359-77-9 | 0.05g |
$888.0 | 2023-09-19 | ||
| Enamine | EN300-1803069-0.1g |
3-(4-fluoro-3-methoxyphenyl)-2-methoxypropanoic acid |
2228359-77-9 | 0.1g |
$930.0 | 2023-09-19 | ||
| Enamine | EN300-1803069-0.25g |
3-(4-fluoro-3-methoxyphenyl)-2-methoxypropanoic acid |
2228359-77-9 | 0.25g |
$972.0 | 2023-09-19 | ||
| Enamine | EN300-1803069-0.5g |
3-(4-fluoro-3-methoxyphenyl)-2-methoxypropanoic acid |
2228359-77-9 | 0.5g |
$1014.0 | 2023-09-19 | ||
| Enamine | EN300-1803069-1.0g |
3-(4-fluoro-3-methoxyphenyl)-2-methoxypropanoic acid |
2228359-77-9 | 1g |
$1129.0 | 2023-06-02 | ||
| Enamine | EN300-1803069-2.5g |
3-(4-fluoro-3-methoxyphenyl)-2-methoxypropanoic acid |
2228359-77-9 | 2.5g |
$2071.0 | 2023-09-19 | ||
| Enamine | EN300-1803069-5.0g |
3-(4-fluoro-3-methoxyphenyl)-2-methoxypropanoic acid |
2228359-77-9 | 5g |
$3273.0 | 2023-06-02 | ||
| Enamine | EN300-1803069-10.0g |
3-(4-fluoro-3-methoxyphenyl)-2-methoxypropanoic acid |
2228359-77-9 | 10g |
$4852.0 | 2023-06-02 | ||
| Enamine | EN300-1803069-1g |
3-(4-fluoro-3-methoxyphenyl)-2-methoxypropanoic acid |
2228359-77-9 | 1g |
$1057.0 | 2023-09-19 | ||
| Enamine | EN300-1803069-5g |
3-(4-fluoro-3-methoxyphenyl)-2-methoxypropanoic acid |
2228359-77-9 | 5g |
$3065.0 | 2023-09-19 |
3-(4-fluoro-3-methoxyphenyl)-2-methoxypropanoic acid Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 3-(4-fluoro-3-methoxyphenyl)-2-methoxypropanoic acid
3-(4-Fluoro-3-methoxyphenyl)-2-methoxypropanoic Acid: A Comprehensive Overview
3-(4-Fluoro-3-methoxyphenyl)-2-methoxypropanoic acid (CAS No. 2228359-77-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits promising biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 3-(4-fluoro-3-methoxyphenyl)-2-methoxypropanoic acid.
The chemical structure of 3-(4-fluoro-3-methoxyphenyl)-2-methoxypropanoic acid is defined by a substituted phenyl ring and a methoxypropanoic acid moiety. The presence of a fluoro group at the para position of the phenyl ring and a methoxy group at the meta position imparts distinct chemical and biological properties to this compound. The fluoro substitution enhances the lipophilicity and metabolic stability of the molecule, while the methoxy groups contribute to its solubility and reactivity.
The synthesis of 3-(4-fluoro-3-methoxyphenyl)-2-methoxypropanoic acid has been extensively studied in recent years. One of the most common approaches involves the reaction of 4-fluoro-3-methoxybenzaldehyde with methyl glycolate in the presence of a suitable catalyst. This reaction typically proceeds via a Knoevenagel condensation followed by a subsequent reduction step to form the desired product. Alternative synthetic routes, such as those involving Grignard reactions or organocatalytic methods, have also been reported in the literature, offering researchers multiple options for optimizing the synthesis process.
In terms of biological activities, 3-(4-fluoro-3-methoxyphenyl)-2-methoxypropanoic acid has shown promising results in various preclinical studies. Recent research has demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways, making it a candidate for the treatment of metabolic disorders such as diabetes and obesity. Additionally, studies have indicated that this compound may possess anti-inflammatory properties, which could be beneficial in treating inflammatory diseases like arthritis and asthma.
The pharmacokinetic properties of 3-(4-fluoro-3-methoxyphenyl)-2-methoxypropanoic acid have also been investigated. Preclinical data suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound's high lipophilicity facilitates its absorption through biological membranes, while its metabolic stability ensures prolonged activity in vivo. These properties make it an attractive candidate for further development as a therapeutic agent.
Clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-fluoro-3-methoxyphenyl)-2-meth oxypropanoic acid in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. Ongoing studies are focusing on optimizing dosing regimens and exploring potential drug interactions to ensure safe and effective use in clinical settings.
In conclusion, 3-(4-fluoro-3-meth oxyphenyl)-2-meth oxypropanoic acid (CAS No. 2228359-77-9) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in treating metabolic disorders and inflammatory diseases make it an exciting area of research for medicinal chemists and pharmaceutical scientists. As further studies continue to elucidate its properties and mechanisms of action, this compound may well become an important therapeutic option in the future.
2228359-77-9 (3-(4-fluoro-3-methoxyphenyl)-2-methoxypropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)